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Compound of Interest

Compound Name: 1-Ethyl-3-methylurea

CAS No.: 28145-10-0

Cat. No.: B1594511

Get Quote

Technical Assessment: 1-Ethyl-3-methylurea (EMU) Toxicological Profile, Nitrosation Risks,

and Analytical Protocols

Executive Summary
1-Ethyl-3-methylurea (EMU, CAS 28145-10-0) is an unsymmetrical dialkylurea used primarily

as a chemical intermediate in organic synthesis and pharmaceutical development.[1][2][3]

While its direct acute toxicity profile is moderate compared to its nitrosated counterparts, its

critical toxicological relevance lies in its role as a precursor to potent alkylating agents.

Under acidic conditions (e.g., gastric environment or specific synthetic steps) and in the

presence of nitrites, EMU undergoes N-nitrosation to form N-nitroso-1-ethyl-3-methylurea, a

compound structurally and functionally analogous to the known carcinogens N-methyl-N-

nitrosourea (MNU) and N-ethyl-N-nitrosourea (ENU). This guide provides a deep-dive technical

analysis of EMU’s direct toxicity, its "hidden" mutagenic potential via nitrosation, and validated

protocols for its detection and risk assessment.
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Parameter Data

Chemical Name 1-Ethyl-3-methylurea

Synonyms N-Ethyl-N'-methylurea; EMU

CAS Number 28145-10-0

Molecular Formula

Molecular Weight 102.14 g/mol

Structure

Physical State White crystalline solid or powder

Solubility
Soluble in water, ethanol; moderately soluble in

polar organic solvents.

Toxicological Profile
Direct Toxicity (The Parent Compound)
Based on structure-activity relationship (SAR) analysis with homologous dialkylureas (e.g., 1,3-

dimethylurea, 1,3-diethylurea), EMU exhibits a low-to-moderate direct toxicity profile.

Acute Oral Toxicity: Data for specific CAS 28145-10-0 is limited. Read-across from 1,3-

diethylurea (CAS 623-76-7) suggests an

(Rat, Oral) > 2000 mg/kg.

Irritation: Classified as a Skin and Eye Irritant (Category 2). The urea moiety can cause

reversible inflammation of mucous membranes upon contact.

Mutagenicity (Direct): Generally negative in the Ames test (Salmonella typhimurium) without

metabolic activation or nitrosating agents.

Indirect Toxicity: The Nitrosation Hazard (Critical)
The primary safety concern for researchers working with EMU is Endogenous Nitrosation. In

the presence of nitrite (
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) and an acidic environment (pH < 4.0), EMU is rapidly converted into N-nitroso-1-ethyl-3-
methylurea.

Mechanism: Acid-catalyzed substitution of the amide hydrogen with a nitroso group.

Resulting Toxicant: The nitrosated product is a direct-acting alkylating agent capable of

transferring ethyl or methyl groups to DNA bases (specifically the

position of guanine), leading to

transition mutations.[4]

Figure 1: The Nitrosation Activation Pathway This diagram illustrates the conversion of the

relatively benign EMU into a DNA-alkylating mutagen.
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Caption: Mechanism of indirect mutagenicity. EMU requires acidic nitrite to form the active

alkylating species.

Mechanism of Action: Alkylation Dynamics
Unlike the parent urea, the nitroso-derivative decomposes spontaneously at physiological pH to

yield an alkyl diazonium ion.

Decomposition:

DNA Attack: The carbocation (methyl or ethyl) attacks nucleophilic centers on DNA.

Biological Consequence: While
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-guanine alkylation is most common,

-guanine alkylation is the critical mutagenic lesion because it mispairs with thymine during
DNA replication.

Scientific Insight: The ratio of ethylation to methylation depends on the specific isomer formed

(N-nitroso-N-ethyl... vs N-nitroso-N'-methyl...). In biological systems, methylating agents (like

MNU) are generally more cytotoxic, while ethylating agents (like ENU) are often more potent

mutagens due to slower repair by

-alkylguanine DNA alkyltransferase (AGT).

Experimental Protocols
Protocol A: Trace Analysis of EMU (HPLC-MS/MS)
Purpose: To detect EMU as an impurity in drug substances or reaction mixtures.

Sample Preparation:

Dissolve 10 mg of sample in 10 mL of Water:Methanol (90:10).

Vortex for 2 minutes; Centrifuge at 10,000 rpm for 5 minutes.

Filter supernatant through a 0.22 µm PVDF filter.

Chromatography (LC):

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B (0-1 min)

95% B (1-6 min)

5% B (6.1-10 min).
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Mass Spectrometry (MS):

Mode: ESI Positive (Electrospray Ionization).

MRM Transition: Monitor precursor

and product ions (e.g.,

44.0 or 58.0 depending on fragmentation).

Protocol B: Simulated Gastric Fluid (SGF) Nitrosation
Assay
Purpose: To assess the risk of in vivo nitrosamine formation.

Figure 2: SGF Nitrosation Workflow This workflow validates whether the specific batch of EMU

or EMU-containing drug poses a nitrosation risk.
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Step 1: Preparation
Dissolve EMU in SGF (pH 1.2)

Add NaNO2 (Nitrite source)

Step 2: Incubation
37°C for 60 mins

(Simulate Digestion)

Step 3: Quenching
Add Ammonium Sulfamate

(Stops Nitrosation)

Step 4: Extraction
Liquid-Liquid Extraction (DCM)

or Solid Phase Extraction

Step 5: Analysis
GC-TEA or LC-MS/MS
Target: N-Nitroso-EMU

Click to download full resolution via product page

Caption: Step-by-step workflow for the Simulated Gastric Fluid Nitrosation Assay.
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Hazard Class Precautionary Measure

Inhalation
Use a fume hood. EMU dust can be irritating to

the upper respiratory tract.

Skin/Eye
Wear nitrile gloves and safety goggles. Wash

immediately upon contact.

Incompatibility

STRICTLY AVOID contact with strong acids,

nitrates, or nitrosating agents (e.g., sodium

nitrite) during storage or waste disposal to

prevent accidental formation of carcinogens.

Disposal
Incineration in a chemical waste facility

equipped with afterburners and scrubbers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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